potassium 2-carbamoylacetate
Overview
Description
Potassium 2-carbamoylacetate, also known as P2CA, is an organic compound that has been studied for its potential applications in scientific research. It is a compound that is composed of a carbamate group and two potassium ions, and is of particular interest due to its potential to act as a proton donor in biochemical reactions. P2CA is of interest to researchers due to its ability to act as a proton donor and its stability in aqueous solutions.
Scientific Research Applications
Potassium 2-carbamoylacetate has been studied for its potential applications in scientific research. It has been used in studies of protein-protein interactions, enzyme kinetics, and other biochemical reactions. It has also been used to study the effects of protonation on the structure of proteins and other biomolecules. Additionally, it has been used in studies of drug metabolism and drug delivery.
Mechanism of Action
Target of Action
Potassium 2-carbamoylacetate is a potassium salt, and as such, it is likely to interact with potassium channels in the body. Potassium channels are a diverse group of ion channels and are present in virtually all cells . They play crucial roles in maintaining the resting membrane potential, shaping action potentials, and controlling cell volume .
Biochemical Pathways
The biochemical pathways affected by potassium 2-carbamoylacetate are likely to be those involving potassium ions. Potassium ions play a key role in a variety of cellular processes, including the maintenance of cell membrane potential, regulation of cell volume, and involvement in key metabolic pathways .
Pharmacokinetics
Potassium salts are generally well-absorbed in the gastrointestinal tract and are excreted in the urine . The absorption, distribution, metabolism, and excretion (ADME) properties of potassium 2-carbamoylacetate would need to be studied in more detail to fully understand its pharmacokinetics.
Result of Action
The result of the action of potassium 2-carbamoylacetate is likely to be an increase in the concentration of potassium ions in the cell, which could influence various cellular processes. This could potentially lead to changes in cell function, depending on the specific context and concentration of the compound .
Action Environment
The action of potassium 2-carbamoylacetate could be influenced by various environmental factors. For example, the pH of the environment could influence the ionization state of the compound, potentially affecting its absorption and distribution . Additionally, the presence of other ions could also influence the activity of the compound .
Advantages and Limitations for Lab Experiments
One of the main advantages of using potassium 2-carbamoylacetate in lab experiments is its stability in aqueous solutions. This allows for the use of potassium 2-carbamoylacetate in a wide range of experiments. Additionally, potassium 2-carbamoylacetate is relatively inexpensive and can be easily synthesized. However, there are some limitations to using potassium 2-carbamoylacetate in lab experiments. For example, potassium 2-carbamoylacetate is not very soluble in organic solvents, which can limit its use in certain experiments. Additionally, potassium 2-carbamoylacetate is not very stable in acidic solutions, which can limit its use in certain experiments.
Future Directions
The potential future directions for potassium 2-carbamoylacetate are numerous. One potential future direction is to explore the use of potassium 2-carbamoylacetate in drug delivery systems. Additionally, potassium 2-carbamoylacetate could be used to study the effects of protonation on the structure and function of proteins and other biomolecules. Additionally, potassium 2-carbamoylacetate could be used to study the effects of protonation on enzyme activity and other biochemical reactions. Finally, potassium 2-carbamoylacetate could be used to study the effects of protonation on the structure and function of DNA and RNA.
Synthesis Methods
Potassium 2-carbamoylacetate can be synthesized by a reaction between potassium carbonate and 2-carboxyethylcarbamate. The reaction is performed in an aqueous medium and is catalyzed by an acid. The resulting product is a white powder that is soluble in water. The reaction is generally performed at room temperature and is typically complete within 24 hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis of potassium 2-carbamoylacetate can be achieved through the reaction of potassium hydroxide with 2-carbamoylacetic acid.", "Starting Materials": [ "Potassium hydroxide", "2-carbamoylacetic acid" ], "Reaction": [ "Dissolve 2-carbamoylacetic acid in water", "Add potassium hydroxide to the solution", "Heat the mixture to 60-70°C and stir for 2-3 hours", "Cool the mixture and filter the precipitate", "Wash the precipitate with water and dry it to obtain potassium 2-carbamoylacetate" ] } | |
CAS RN |
2377033-17-3 |
Product Name |
potassium 2-carbamoylacetate |
Molecular Formula |
C3H4KNO3 |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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